Cas no 2418647-73-9 (5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate)

• Product Name: 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate
• CAS No: 2418647-73-9
• MF: C₁₂H₁₇FN₂O₄S
• MW: 304.337785482407
• CID: 5356970
• PubChem ID: 165978855
• Update Time: 2025-05-19

5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262425530
• 5-[tert-butyl(ethyl)carbamoyl]pyridin-3-yl sulfurofluoridate
• 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate

• Inchi： 1S/C12H17FN2O4S/c1-5-15(12(2,3)4)11(16)9-6-10(8-14-7-9)19-20(13,17)18/h6-8H,5H2,1-4H3
• InChI Key： SWTLFKVRCODPRB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N(CC)C(C)(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• XLogP3: 1.7
• Topological Polar Surface Area: 85

Additional information on 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate

Introduction to 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate (CAS No. 2418647-73-9)

5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate, identified by its CAS number 2418647-73-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a sulfurofluoridate group, contribute to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The sulfurofluoridate moiety in 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate introduces a high degree of electrophilicity, which can be exploited in various synthetic transformations. This feature is particularly useful in the design of novel intermediates for drug synthesis, where precise functionalization is often required. Additionally, the tert-butyl and ethyl substituents enhance the steric bulk and lipophilicity of the molecule, respectively, which can influence its pharmacokinetic profile and bioavailability.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that pyridine derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate may contribute to its potential as a lead compound in the development of new therapeutic agents. For instance, the combination of the carbamoyl and sulfurofluoridate groups could facilitate interactions with biological targets such as enzymes and receptors, thereby modulating cellular processes.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The pyridine core is a common scaffold in kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with the enzyme active site. The presence of the sulfurofluoridate group may further enhance binding affinity by introducing additional polar interactions. Preliminary computational studies suggest that this compound could exhibit high selectivity towards specific kinases, minimizing off-target effects.

Furthermore, the structural complexity of 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate opens up possibilities for derivatization and optimization. By modifying the substituents or introducing additional functional groups, researchers can fine-tune the pharmacological properties of the molecule. This flexibility is essential in drug discovery, where lead compounds often require multiple rounds of modification to achieve optimal efficacy and safety profiles. The CAS number 2418647-73-9 provides a unique identifier for this compound, ensuring accurate documentation and retrieval in scientific literature.

The synthesis of 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the carbamoyl group followed by the attachment of the sulfurofluoridate moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound's structure and verifying its purity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Molecular docking studies can be performed to evaluate how 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, binding modes, and potential side effects. Such data can guide experimental design and help prioritize compounds for further development. The integration of computational tools with traditional wet chemistry approaches has significantly accelerated the drug discovery process.

The potential therapeutic applications of 5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate extend beyond oncology. Research suggests that this compound may also have utility in treating neurological disorders by modulating neurotransmitter release or receptor activity. The pyridine scaffold is known to interact with various neurotransmitter receptors, including those for serotonin and dopamine. By fine-tuning its structure, it may be possible to develop novel therapeutics that address unmet medical needs in neurology.

In conclusion,5-tert-butyl(ethyl)carbamoylpyridin-3-yl sulfurofluoridate (CAS No. 2418647-73-9) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration as a lead compound or intermediate in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.